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Compound of Interest

Compound Name: 2-Amino-5-methoxybenzoic acid

Cat. No.: B122808 Get Quote

CAS Number: 6705-03-9

This technical guide provides a comprehensive overview of 2-Amino-5-methoxybenzoic acid,

a pivotal chemical intermediate in pharmaceutical and research applications. Tailored for

researchers, scientists, and professionals in drug development, this document details its

chemical properties, synthesis, applications, and safety protocols.

Chemical and Physical Properties
2-Amino-5-methoxybenzoic acid, also known as 5-Methoxyanthranilic acid, is an aromatic

amino acid derivative. Its molecular structure, featuring both an amino and a methoxy group,

imparts unique solubility and reactivity characteristics that are highly valued in organic

synthesis.[1]

Table 1: Physicochemical Properties of 2-Amino-5-methoxybenzoic acid

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b122808?utm_src=pdf-interest
https://www.benchchem.com/product/b122808?utm_src=pdf-body
https://www.benchchem.com/product/b122808?utm_src=pdf-body
https://www.chemimpex.com/products/27408
https://www.benchchem.com/product/b122808?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

CAS Number 6705-03-9 [1][2][3][4]

Molecular Formula C₈H₉NO₃ [1][2][3]

Molecular Weight 167.16 g/mol [1][2][3][5]

Appearance Grey to brown solid [1]

Melting Point 148-152 °C [1]

Purity ≥ 97% [1]

InChI Key
UMKSAURFQFUULT-

UHFFFAOYSA-N
[5]

SMILES String COc1ccc(N)c(c1)C(O)=O

Synthesis and Experimental Protocols
The primary synthetic route to 2-Amino-5-methoxybenzoic acid involves the reduction of a

nitro precursor.[6] A common and efficient method is the catalytic hydrogenation of 5-methoxy-

2-nitrobenzoic acid.[5][7]

Experimental Protocol: Synthesis via Catalytic Hydrogenation[5]

Starting Material: 5-Methoxy-2-nitrobenzoic acid (30.0 g, 152.2 mmol)

Catalyst: 10% Palladium on carbon (Pd/C) (300 mg)

Solvent: Tetrahydrofuran (THF) (250 mL)

Reaction Conditions: The mixture is stirred under a hydrogen balloon at room temperature

for 18 hours.[5]

Work-up:

The catalyst is removed by filtration over Celite.

The filtrate is concentrated under reduced pressure.
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Product: 2-Amino-5-methoxybenzoic acid is obtained as a brown solid (25.0 g, 98% yield).

[5]

Analysis:

LCMS m/z = 168.1 (M+1), 150.1 (M-17)

¹H NMR (400 MHz, DMSO-d₆): δ 7.31 (d, J=2.8 Hz, 1H), 6.61 (dd, J=8.8, 3.2 Hz, 1H), 6.44

(d, J=8.8 Hz, 1H), 3.60 (s, 3H)

5-Methoxy-2-nitrobenzoic acid

Stir 18h at RTPd/C, H₂

THF

Filter over Celite Concentrate filtrate 2-Amino-5-methoxybenzoic acid

Click to download full resolution via product page

Synthesis workflow for 2-Amino-5-methoxybenzoic acid.

Applications in Research and Drug Development
2-Amino-5-methoxybenzoic acid is a versatile building block in the synthesis of a wide range

of pharmaceutical compounds and research chemicals.[1][3]

Pharmaceutical Development: It is a key intermediate in the synthesis of various therapeutic

agents, including anti-inflammatory and anticonvulsant drugs.[8] Notably, it is used in the

production of Alogliptin, a selective inhibitor of dipeptidyl peptidase IV (DPP-IV) for treating

type 2 diabetes, and in the synthesis of quinazolinone derivatives that act as histamine H3

receptor inverse agonists.[4][9][10]
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Biochemical Research: This compound is utilized in studies investigating enzyme activity and

metabolic pathways.[1] Its derivatives are explored for their potential to modulate

neurotransmitter pathways, particularly histamine H₃ receptor activity.[6]

Material Science: It can be incorporated into polymers to enhance thermal stability and

mechanical properties.[1]

Cosmetic Industry: Due to potential anti-inflammatory properties, it is being explored for use

in skincare products.[1]

2-Amino-5-methoxybenzoic acid
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Key application areas of 2-Amino-5-methoxybenzoic acid.

Safety and Handling
Appropriate safety precautions must be observed when handling 2-Amino-5-methoxybenzoic
acid.

Table 2: GHS Hazard Information
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Hazard Class Code Description

Acute Toxicity, Oral H302 Harmful if swallowed

Skin Corrosion/Irritation H315 Causes skin irritation

Serious Eye Damage/Irritation H319 Causes serious eye irritation

Specific target organ toxicity

(single exposure)
H335 May cause respiratory irritation

Personal Protective Equipment (PPE): Wear protective gloves, clothing, and eye/face

protection.[11] A dust mask (type N95 or equivalent) is also recommended.

Handling: Avoid breathing dust and contact with skin and eyes.[12] Use only in a well-

ventilated area.[11] Wash hands thoroughly after handling.[13]

Storage: Store in a cool (0-8 °C), well-ventilated place and keep the container tightly closed.

[1][11]

Spills: For minor spills, clean up immediately, avoiding dust generation. For major spills, alert

emergency responders and advise personnel in the area.[12]

Disposal: Dispose of contents and container to an approved waste disposal plant.[11][14]

This guide summarizes the essential technical information for 2-Amino-5-methoxybenzoic
acid, providing a foundation for its safe and effective use in research and development. For

further details, consult the referenced safety data sheets and technical literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemimpex.com [chemimpex.com]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20669~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:28:18~~3-Amino-4-methoxybenzoic%20acid~~
https://datasheets.scbt.com/sc-220698.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20669~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:28:18~~3-Amino-4-methoxybenzoic%20acid~~
https://www.fishersci.com/store/msds?partNumber=AAB2428114&productDescription=4-AMINO-5-CHLRO-2-METHOXYB+25G&vendorId=VN00024248&countryCode=US&language=en
https://www.chemimpex.com/products/27408
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20669~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:28:18~~3-Amino-4-methoxybenzoic%20acid~~
https://datasheets.scbt.com/sc-220698.pdf
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAB20669~~PDF~~MTR~~CGV4~~EN~~2025-09-13%2018:28:18~~3-Amino-4-methoxybenzoic%20acid~~
https://www.capotchem.com/doc/viewmsds_6705-03-9.html
https://www.benchchem.com/product/b122808?utm_src=pdf-body
https://www.benchchem.com/product/b122808?utm_src=pdf-body
https://www.benchchem.com/product/b122808?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/27408
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b122808?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. 6705-03-9 | 2-Amino-5-methoxybenzoic acid - Alachem Co., Ltd. [alachem.co.jp]

3. 2-Amino-5-methoxybenzoic acid | 6705-03-9 | FA16047 [biosynth.com]

4. 2-Amino-5-methoxybenzoic acid | 6705-03-9 [chemicalbook.com]

5. Synthesis routes of 2-Amino-5-methoxybenzoic acid [benchchem.com]

6. Buy 2-Amino-5-methoxybenzoic acid | 6705-03-9 [smolecule.com]

7. 2-Amino-5-methoxybenzoic acid synthesis - chemicalbook [chemicalbook.com]

8. dataintelo.com [dataintelo.com]

9. echemi.com [echemi.com]

10. nbinno.com [nbinno.com]

11. assets.thermofisher.com [assets.thermofisher.com]

12. datasheets.scbt.com [datasheets.scbt.com]

13. fishersci.com [fishersci.com]

14. capotchem.com [capotchem.com]

To cite this document: BenchChem. [An In-depth Technical Guide to 2-Amino-5-
methoxybenzoic Acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b122808#2-amino-5-methoxybenzoic-acid-cas-
number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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